Cas no 127833-45-8 (Triacontanenitrile)
Triacontanenitrile structure
Product Name:Triacontanenitrile
CAS No:127833-45-8
MF:C30H59N
MW:433.796169519424
CID:170172
PubChem ID:182874
Update Time:2025-04-19
Triacontanenitrile Chemical and Physical Properties
Names and Identifiers
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- Triacontanenitrile
- 127833-45-8
- DTXSID30155678
-
- Inchi: 1S/C30H59N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31/h2-29H2,1H3
- InChI Key: LXIQOVFMAVHHTP-UHFFFAOYSA-N
- SMILES: N#CCCCCCCCCCCCCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 433.46507
- Monoisotopic Mass: 433.465
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 31
- Rotatable Bond Count: 27
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 14.5
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Density: 0.838
- Boiling Point: 468.9°Cat760mmHg
- Flash Point: 168.3°C
- Refractive Index: 1.457
- PSA: 23.79
Triacontanenitrile Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
127833-45-8 (Triacontanenitrile) Related Products
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- 2243-27-8(Nonanenitrile)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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